molecular formula C12H9ClINO B3111715 3-Benzyloxy-2-chloro-6-iodopyridine CAS No. 185221-60-7

3-Benzyloxy-2-chloro-6-iodopyridine

Cat. No. B3111715
CAS RN: 185221-60-7
M. Wt: 345.56 g/mol
InChI Key: ZGBNJMQSWGIYRE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-Benzyloxy-2-chloro-6-iodopyridine is a chemical compound with the molecular formula C12H9ClINO . It has a molecular weight of 345.57 . The compound is typically a white to yellow solid .


Molecular Structure Analysis

The InChI code for 3-Benzyloxy-2-chloro-6-iodopyridine is 1S/C12H9ClINO/c13-12-10 (6-7-11 (14)15-12)16-8-9-4-2-1-3-5-9/h1-7H,8H2 . This code provides a specific representation of the molecular structure of the compound.


Physical And Chemical Properties Analysis

3-Benzyloxy-2-chloro-6-iodopyridine is a white to yellow solid . It has a molecular weight of 345.57 . The InChI code provides a detailed view of its molecular structure .

Scientific Research Applications

Synthesis of Arylpyridines

3-Benzyloxy-2-chloro-6-iodopyridine can be used in the synthesis of arylpyridines. A study demonstrated that photolysis of 2-iodopyridine with substituted benzenes in dichloromethane produces 2-arylpyridines, suggesting an electrophilic character in the reactivity of 2-iodopyridine in these reactions (Terashima et al., 1985).

Halogen-rich Intermediates for Medicinal Chemistry

The compound is also valuable as a halogen-rich intermediate for creating diverse pyridines useful in medicinal chemistry. For instance, the synthesis of unique halopyridine isomers, like 5-bromo-2-chloro-4-fluoro-3-iodopyridine, using halogen dance reactions, indicates its potential in developing pentasubstituted pyridines with functionalities significant for chemical manipulations (Wu et al., 2022).

Synthesis of Tricyclic Heterocycles

In the field of organic synthesis, this compound is used to efficiently synthesize various tricyclic heterocycles. By utilizing the activation of chloropyridines and palladium-mediated reactions, researchers have been able to create benzo[4,5]furopyridine tricyclic heterocycles from 2-chloro-3-iodopyridine and related compounds (Yue & Li, 2002).

Synthesis of 2-Deoxy-2-Iodo Sugars

The synthesis of 2-deoxy-2-iodo sugars is another application. The formal electrophilic addition of "hypoiodous acid" to specific derivatives has been described, demonstrating the utility of 2-chloro-3-iodopyridine in the formation of these sugar derivatives, which are valuable for the preparation of 2-deoxy sugars (Miljković et al., 1992).

Pharmaceutical Synthesis

Additionally, 3-Benzyloxy-2-chloro-6-iodopyridine plays a role in pharmaceutical synthesis. For example, in the synthesis of paliperidone, a psychotherapeutic drug, intermediates derived from 2-amino-3-hydroxypyridine and benzyl chloride, which are related to 3-benzyloxy-2-chloro-6-iodopyridine, are used (Ji Ya-fei, 2010).

Chlorination of Arenes and Heterocycles

The compound also finds application in the chlorination of arenes and heterocycles. Using specific reagents like 1-chloro-1,2-benziodoxol-3-one, efficient chlorination methods have been achieved, indicating its potential in industrial applications (Wang et al., 2016).

Safety and Hazards

The safety data sheet (SDS) for 3-Benzyloxy-2-chloro-6-iodopyridine is available for reference . It’s important to handle this chemical compound with appropriate safety measures.

properties

IUPAC Name

2-chloro-6-iodo-3-phenylmethoxypyridine
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H9ClINO/c13-12-10(6-7-11(14)15-12)16-8-9-4-2-1-3-5-9/h1-7H,8H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ZGBNJMQSWGIYRE-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C(C=C1)COC2=C(N=C(C=C2)I)Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H9ClINO
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

345.56 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3-Benzyloxy-2-chloro-6-iodopyridine

Synthesis routes and methods

Procedure details

To a solution of 2-chloro-6-iodo-3-pyridinol (500 mg, 1.96 mmol), and K2CO3 (690 mg, 5.0 mmol) in methanol (5 mL) was added benzyl bromide (510 mg, 3.0 mmol). The reaction was refluxed for 60 minutes and was allowed to cool to 22° C. The mixture was then concentrated in vacuo. The remaining solids were slurried in ethyl acetate and filtered. The filtrate was dried over MgSO4 and concentrated in vacuo to yield 416 mg (61%) of 2-chloro-3-benzyloxy-6-iodo-pyridine.
Quantity
500 mg
Type
reactant
Reaction Step One
Name
Quantity
690 mg
Type
reactant
Reaction Step One
Quantity
510 mg
Type
reactant
Reaction Step One
Quantity
5 mL
Type
solvent
Reaction Step One

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
3-Benzyloxy-2-chloro-6-iodopyridine
Reactant of Route 2
Reactant of Route 2
3-Benzyloxy-2-chloro-6-iodopyridine
Reactant of Route 3
Reactant of Route 3
3-Benzyloxy-2-chloro-6-iodopyridine
Reactant of Route 4
3-Benzyloxy-2-chloro-6-iodopyridine
Reactant of Route 5
Reactant of Route 5
3-Benzyloxy-2-chloro-6-iodopyridine
Reactant of Route 6
Reactant of Route 6
3-Benzyloxy-2-chloro-6-iodopyridine

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.